2-Cyclopentyl-1-(3-((6-(dimethylamino)pyridazin-3-yl)oxy)pyrrolidin-1-yl)ethanone

• IUPAC Name: 2-cyclopentyl-1-[3-[6-(dimethylamino)pyridazin-3-yl]oxypyrrolidin-1-yl]ethanone
• InChI: InChI=1S/C17H26N4O2/c1-20(2)15-7-8-16(19-18-15)23-14-9-10-21(12-14)17(22)11-13-5-3-4-6-13/h7-8,13-14H,3-6,9-12H2,1-2H3
• InChI Key: RJCADJLPLRISET-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=NN=C(C=C1)OC2CCN(C2)C(=O)CC3CCCC3
• Molecular Formula: C17H26N4O2
• Molecular Weight: 318.4 g/mol

Description

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the cyclopentyl, pyridazinyl, pyrrolidinyl, and ketone functional groups. The dimethylamino group attached to the pyridazinyl ring would likely have a significant impact on the compound’s chemical properties.

Chemical Reactions Analysis

Again, without specific literature or experimental data, it’s difficult to provide a detailed analysis of the chemical reactions this compound might undergo.

Scientific Research Applications

Synthesis and Characterization of Heterocyclic Compounds

Research in the field of organic chemistry often focuses on the synthesis of novel heterocyclic compounds due to their potential applications in pharmaceuticals, materials science, and as intermediates in organic synthesis. Compounds similar to 2-Cyclopentyl-1-(3-((6-(dimethylamino)pyridazin-3-yl)oxy)pyrrolidin-1-yl)ethanone have been synthesized and characterized for their structural and electronic properties. Studies such as those conducted by Ryabov et al. (1992) on ortho-palladated complexes and Govaerts et al. (2002) on sulfolene pyridinones as precursors for pyridinone ortho-quinodimethanes demonstrate the ongoing interest in understanding the reactivity and potential applications of heterocyclic compounds (Ryabov et al., 1992; Govaerts et al., 2002).

Antimicrobial Activity

The exploration of antimicrobial properties is a common theme in the study of novel chemical compounds. Salimon et al. (2011) described the synthesis and antimicrobial activity of a compound related to the structure of interest, demonstrating the potential of such molecules in developing new antimicrobial agents (Salimon et al., 2011).

Mechanism of Action

The mechanism of action of this compound is not known without specific biological or pharmacological studies.

Safety and Hazards

The safety and hazards associated with this compound are not known without specific toxicological studies.

Future Directions

Future research could focus on synthesizing this compound and studying its physical and chemical properties, reactivity, and potential biological activity.